![molecular formula C22H21N3O2 B1263193 (15R)-13-benzyl-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione](/img/structure/B1263193.png)
(15R)-13-benzyl-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione
Overview
Description
LSM-3375 is a member of beta-carbolines.
Scientific Research Applications
1. Stereochemistry and NMR Data Assignment
The compound (15R)-13-benzyl-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.0^2,7.0^11,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione has been involved in research focused on stereochemistry and NMR spectroscopic data assignments. A study demonstrated this by detailing the stereochemistry and complete ^1H and ^13C NMR spectroscopic data assignments of related cyclopeptide alkaloids, emphasizing the importance of accurate structural determination in chemical research (Nisar et al., 2010).
2. Chiral Resolution and Antibacterial Agents
Research has also been conducted on the chiral resolution of stereomers of this compound, which is vital for understanding the pharmacological activities of different enantiomers. One study synthesized two antibacterial compounds with two chiral centers each, including a variant of (15R)-13-benzyl-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.0^2,7.0^11,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione, and resolved their stereomers. This is crucial for developing optically active drugs (Ali et al., 2020).
3. Complexes with Metal Ions
The compound has been used in studies involving the synthesis and characterization of metal complexes. For example, macrocyclic compounds related to (15R)-13-benzyl-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.0^2,7.0^11,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione have been synthesized and characterized, indicating its potential application in creating complexes with various metals, which is significant in coordination chemistry and materials science (Singh & Singh, 1995).
properties
Product Name |
(15R)-13-benzyl-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione |
|---|---|
Molecular Formula |
C22H21N3O2 |
Molecular Weight |
359.4 g/mol |
IUPAC Name |
(15R)-13-benzyl-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione |
InChI |
InChI=1S/C22H21N3O2/c1-22(2)19-16(15-10-6-7-11-17(15)23-19)12-18-20(26)24(21(27)25(18)22)13-14-8-4-3-5-9-14/h3-11,18,23H,12-13H2,1-2H3/t18-/m1/s1 |
InChI Key |
YWVZSRSKYWCHBZ-GOSISDBHSA-N |
Isomeric SMILES |
CC1(C2=C(C[C@H]3N1C(=O)N(C3=O)CC4=CC=CC=C4)C5=CC=CC=C5N2)C |
Canonical SMILES |
CC1(C2=C(CC3N1C(=O)N(C3=O)CC4=CC=CC=C4)C5=CC=CC=C5N2)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5Z,7E)-(1S,3R)-23-oxa-23-[3-(1-hydroxy-1-methylethyl)phenyl]-24,25,26,27-tetranor-9,10-seco-5,7,10(19)-cholestatriene-1,3-diol](/img/structure/B1263111.png)
![4-[(6-chloro-1H-benzimidazol-2-yl)amino]benzoic acid](/img/structure/B1263113.png)
![N-(18-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12,14,16-octaen-16-yl)benzamide](/img/structure/B1263124.png)
